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Compound of Interest

Compound Name: Tadalafil impurity D
Cat. No.: B12282147
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tadalafil Impurity D, a known
related substance of the active pharmaceutical ingredient (API) Tadalafil. This document details
its chemical identity, nomenclature, and available analytical and synthetic data, compiled to
assist in impurity profiling, analytical method development, and quality control of Tadalafil.

Nomenclature and Chemical Identity

Tadalafil Impurity D, as defined by the European Pharmacopoeia (EP), is a process-related
impurity that can arise during the synthesis of Tadalafil. Accurate identification and
characterization of this impurity are crucial for ensuring the quality, safety, and efficacy of the
final drug product.

Table 1: Chemical Identity of Tadalafil EP Impurity D
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Identifier Value

(6bR)-12-(1,3-Benzodioxol-5-yl)-12a-hydroxy-8-
methyl-6a,6b,8,9,12,12a-
hexahydropyrazino[1',2":1,2]pyrrolo[3,4-
c]quinoline-6,7,10(5H)-trione

Systematic Name

CAS Number Not Available (NA)
Molecular Formula C22H19N306
Molecular Weight 421.40 g/mol

It is important to note that while the European Pharmacopoeia designates this specific structure
as Tadalafil Impurity D, some commercial suppliers may use the same name for different
molecules. Therefore, referencing the systematic name and molecular formula is critical for
unambiguous identification.

Synthesis and Formation Pathway

While a specific, detailed protocol for the direct synthesis of Tadalafil EP Impurity D is not
readily available in published literature, its structure suggests a likely formation pathway related
to the manufacturing process of Tadalafil. The core structure of Tadalafil is a tetracyclic
pyrazino[1',2":1,6]pyrido[3,4-b]indole-1,4-dione. The structure of Impurity D features an
additional hydroxyl group and a trione system, indicating potential oxidation and hydrolysis
reactions occurring on Tadalafil or its immediate precursors under certain process conditions.

Forced degradation studies of Tadalafil have shown that it is susceptible to degradation under
hydrolytic (acidic and alkaline) and oxidative conditions[1][2][3]. It is plausible that Impurity D is
a product of such degradation pathways.

Below is a logical relationship diagram illustrating the potential formation of Tadalafil Impurity
D from Tadalafil.
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Potential Formation Pathway of Tadalafil Impurity D

Tadalafil
C22H19N30a4

Stress Conditions
(e.g., Oxidation, Hydrolysis)

Tadalafil Impurity D
(6bR)-12-(1,3-Benzodioxol-5-yl)-12a-hydroxy-8-methyl-
6a,6b,8,9,12,12a-hexahydropyrazino[1',2":1,2]pyrrolo-
[3,4-c]quinoline-6,7,10(5H)-trione
C22H19N30s6

Click to download full resolution via product page

Caption: Logical pathway for the formation of Tadalafil Impurity D.

Analytical Characterization and Methodologies

The characterization of Tadalafil Impurity D relies on modern analytical techniques to confirm
its structure and quantify its presence in Tadalafil samples. Reference standards for Tadalafil
EP Impurity D are available from various pharmaceutical standard suppliers, who typically
provide a Certificate of Analysis with data from the following techniques.

Spectroscopic Data

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
elucidating the chemical structure of Impurity D and confirming the presence of key
functional groups and the overall molecular skeleton. While specific spectra for Tadalafil EP
Impurity D are not publicly available, analysis of related Tadalafil analogues suggests that the
proton signals for the aromatic and piperonyl groups would be present, along with signals
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corresponding to the methyl and methylene groups of the pyrazino-pyrrolo-indole core. The
presence of the hydroxyl group would introduce a characteristic proton signal.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact mass of the molecule and confirm its elemental composition. For Tadalafil
Impurity D, the expected protonated molecule [M+H]* would have an m/z of approximately
422.13. Tandem MS (MS/MS) can be employed to study the fragmentation pattern, providing
further structural confirmation.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups
present in the molecule. The spectrum of Tadalafil Impurity D would be expected to show
characteristic absorption bands for the hydroxyl (-OH), amide (N-H), and multiple carbonyl
(C=0) groups.

Chromatographic Methods for Separation and

Quantification

High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid

Chromatography (UPLC) are the primary techniques for the separation and quantification of

Tadalafil and its impurities, including Impurity D.

Table 2: Representative HPLC Method Parameters for Tadalafil and Impurity Analysis

Parameter Condition

Column C18, 250 mm x 4.6 mm, 5 pm
Gradient or isocratic elution with a mixture of an

) aqueous buffer (e.g., phosphate buffer, formic

Mobile Phase i . "
acid) and an organic solvent (e.g., acetonitrile,
methanol)

Flow Rate 1.0 mL/min

Detection UV at 220 nm or 285 nm

Column Temperature

30 °C
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Note: These are general parameters, and specific method conditions may vary. Method
development and validation are essential for accurate quantification.

A typical experimental workflow for the analysis of Tadalafil impurities is depicted below.
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Analytical Workflow for Tadalafil Impurity Profiling
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Caption: General workflow for Tadalafil impurity analysis.
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Conclusion

Tadalafil Impurity D is a critical quality attribute to monitor in the production of Tadalafil. A
thorough understanding of its chemical identity, potential for formation, and appropriate
analytical methods for its control are essential for drug development professionals. This guide
provides a foundational overview to aid in these efforts, emphasizing the importance of using
official pharmacopoeial standards for impurity identification and control. Further research into
the specific mechanisms of its formation could lead to improved manufacturing processes with
a more favorable impurity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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